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Compound of Interest

Compound Name: Urginin

Cat. No.: B1199506 Get Quote

This guide provides essential safety and logistical information for the proper disposal of L-

Arginine in a laboratory setting. Researchers, scientists, and drug development professionals

can ensure a safe and compliant laboratory environment by adhering to these procedures.

Immediate Safety and Handling Precautions
Before handling L-Arginine, it is crucial to wear appropriate Personal Protective Equipment

(PPE), including safety glasses with side shields, gloves, and a lab coat.[1] In case of dust

formation, respiratory protection may be necessary. Ensure that eyewash stations and safety

showers are readily accessible.

In the event of a spill, avoid generating dust.[2] For minor spills, clean up the material using dry

procedures and place it into a suitable, labeled disposal container.[2] For major spills, evacuate

the area and alert emergency responders.[2] After the material has been collected, thoroughly

clean the affected area.

Quantitative Data for L-Arginine
The following table summarizes key quantitative data for L-Arginine.
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Property Value Source

Molecular Formula C6H14N4O2 [3]

Molar Mass 174.20 g/mol [3]

Melting Point 222 °C (decomposes) [4]

Solubility in Water 148.7 g/L at 20 °C [4][5]

pKa1 (α-carboxyl) 2.03 [6]

pKa2 (α-amino) 9.00 [6]

pKa3 (guanidinium) 12.10 [6]

pI 10.76 [6]

Step-by-Step Disposal Protocol
The primary method for the disposal of L-Arginine is to follow all applicable federal, state, and

local regulations.[7]

Waste Characterization: Determine if the L-Arginine waste is classified as hazardous.

According to several Safety Data Sheets, L-Arginine is not classified as a hazardous

substance.[7] However, waste generators must consult institutional, state, and local

regulations to confirm this classification.

Containerization:

Solid Waste: Unused or waste L-Arginine should be kept in its original container or a

suitable, labeled, and closed container for disposal.[7] Do not mix with other waste.

Aqueous Solutions: L-Arginine solutions can be collected in a labeled, sealed container.

Disposal Route:

Non-Hazardous Waste: If deemed non-hazardous by your institution and local regulations,

it may be disposed of as regular chemical waste.[7] The first choice for disposal is always

to return chemical waste to a licensed disposal company.[8]
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Drain Disposal: Some institutions may permit the drain disposal of small quantities of non-

hazardous, readily biodegradable substances like L-Arginine, followed by flushing with a

large excess of water.[9] However, it is critical to consult and adhere to your institution's

specific guidelines and local regulations before drain disposal.[10] The NIH, for example,

has a specific list of chemicals approved for drain disposal, and dilution for the purpose of

meeting disposal criteria is prohibited.[10]

Experimental Protocols
The disposal procedures outlined above are derived from standard safety data sheets and do

not originate from specific experimental protocols for the disposal of L-Arginine. The

recommended procedure is to adhere to the guidance provided in the product's SDS and

comply with institutional and governmental waste disposal regulations.
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Caption: Decision workflow for the proper disposal of L-Arginine.
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Caption: Emergency response workflow for an L-Arginine spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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